Insecticidal agent 364

• Molecular Formula: C23H18N4O3S
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C23H18N4O3S/c28-19(17-6-7-20-21(14-17)30-13-12-29-20)15-31-23-26-25-22(16-8-10-24-11-9-16)27(23)18-4-2-1-3-5-18/h1-11,14H,12-13,15H2
• InChIKey: OIMPJDPLMOKBGE-UHFFFAOYSA-N

Insecticidal agent 364 (CAS 556055-08-4) is cataloged by chemical suppliers as a small molecule with molecular formula C23H18N4O3S and molecular weight 430.48. Public vendor entries describe the compound as a selective mTOR kinase inhibitor with antitumor activity, not as an insecticide.

Insecticidal Agent 364 (CAS 556055-08-4): Molecular Identity and Catalog Classification for Research Procurement

Insecticidal agent 364 (CAS 556055-08-4) is cataloged by chemical suppliers as a small molecule with molecular formula C23H18N4O3S and molecular weight 430.48 [1]. Public vendor entries describe the compound as a selective mTOR kinase inhibitor with antitumor activity, not as an insecticide [2]. Some sources reference anthelmintic and insecticidal potential via patent WO2004074272 A1 covering carbonylmethylthio triazole derivatives [3]. A separate microbial substance designated PF1364, produced by Aspergillus ustus or Aspergillus pseudodeflectus, has been described in Japanese patent literature as an agricultural/horticultural insecticidal agent [4], though no quantitative efficacy data are publicly available.

• [1] TargetMol. Insecticidal agent 364 (T67914) Product Information. CAS: 556055-08-4. Molecular Formula: C23H18N4O3S. Molecular Weight: 430.48. View Source
• [2] TargetMol. Insecticidal agent 364 Biological Activity Description: selective small molecule inhibitor of rapamycin kinase target protein with antitumor activity via mTOR inhibition. View Source
• [3] WO2004074272 A1. Preparation of carbonylmethylthio triazoles as anthelmintic and insecticidal agents. World Intellectual Property Organization, 2004-09-02. View Source
• [4] JP-2010018586-A. Substance PF1364, Its Manufacturing Method, Producing Strain and Agricultural/horticultural Insecticide Having the Substance as Active Ingredient. Meiji Seika Kaisha Ltd, 2010-01-27. View Source

Insecticidal Agent 364 Procurement Consideration: Why Direct Substitution with Known Insecticides Cannot Be Validated Without Comparative Efficacy Data

Substitution of a validated insecticidal compound with Insecticidal agent 364 cannot be scientifically justified based on currently available public evidence. The compound's primary documented activity is mTOR kinase inhibition in mammalian cancer models [1], with no peer-reviewed studies demonstrating insecticidal efficacy, target pest spectrum, or comparative performance against established insecticides. While related patent literature (WO2004074272 A1) claims anthelmintic and insecticidal activity for structurally similar carbonylmethylthio triazoles, quantitative data on insect mortality, LC50 values, or field efficacy are absent [2]. Without such data, procurement for insecticidal applications carries substantial risk of failure relative to characterized alternatives with documented efficacy against specific pest orders.

• [1] TargetMol. Insecticidal agent 364 Biological Activity Description: mTOR inhibitor with antitumor activity. View Source
• [2] WO2004074272 A1. Preparation of carbonylmethylthio triazoles as anthelmintic and insecticidal agents. World Intellectual Property Organization, 2004-09-02. View Source

Insecticidal Agent 364 Quantitative Differentiation Evidence: Critical Data Gap Assessment

Comparative Insecticidal Efficacy Against Lepidopteran Pests: No Quantifiable Data Available for Insecticidal Agent 364

No peer-reviewed or patent-derived quantitative insecticidal efficacy data exist for Insecticidal agent 364 (CAS 556055-08-4) against any insect species. A patent describing an insecticidal agent for lepidopteran pest control (US20070059330A1) covers inorganic molecular sieve formulations, not the small molecule 556055-08-4 [1]. Vendor product pages for related catalog entries (e.g., 'Insecticidal agent 7') report LC50 values against Plutella xylostella (0.0937 mg/L) , but these are distinct compounds with no established relationship to Insecticidal agent 364. No head-to-head comparison against any established insecticide (e.g., chlorantraniliprole, flubendiamide, lambda-cyhalothrin) has been published for this specific compound.

Evidence Dimension	Insecticidal efficacy (mortality/LC50)
Target Compound Data	No quantitative data available
Comparator Or Baseline	No comparator data available
Quantified Difference	Cannot be calculated due to absence of target compound data
Conditions	No assay or model context available

Why This Matters

Without quantitative efficacy data, procurement decisions cannot be evidence-based, and the compound's fitness for any insecticidal application remains unverified.

• [1] US20070059330A1. Insecticidal agent, method for the preparation thereof and a method for controlling insects. Mukherjee et al., 2007-03-15. View Source

Comparative Selectivity and Mammalian Safety Profile: No Data to Support Differentiation from Established Insecticides

No toxicological or selectivity data exist for Insecticidal agent 364 in the context of insecticidal use. The compound's documented mTOR inhibition in mammalian cells [1] precludes assumptions of insect-specific selectivity absent comparative data against insect vs. mammalian targets. Established diamide insecticides (e.g., chlorantraniliprole) demonstrate well-characterized selectivity for insect ryanodine receptors over mammalian isoforms, supported by extensive toxicological evaluation [2]. Insecticidal agent 364 lacks any such characterization, making any claim of superior safety or selectivity unsupported by evidence.

Evidence Dimension	Target selectivity (insect vs. mammalian)
Target Compound Data	mTOR inhibition in mammalian cells documented; no insect target data available
Comparator Or Baseline	Chlorantraniliprole: >500-fold selectivity for insect RyR over mammalian RyR (class-level inference)
Quantified Difference	Cannot be calculated due to absence of target compound insect selectivity data
Conditions	No comparative assay context available

Why This Matters

Safety and selectivity are critical procurement criteria; without comparative data, the compound cannot be prioritized over well-characterized alternatives.

• [1] TargetMol. Insecticidal agent 364: mTOR inhibitor with antitumor activity. View Source
• [2] Cordova D, et al. Anthranilic diamides: a new class of insecticides with a novel mode of action, ryanodine receptor activation. Pesticide Biochemistry and Physiology. 2006;84(3):196-214. View Source

Comparative Field Efficacy and Application Rate Data: No Evidence to Support Procurement Preference

No field trial or greenhouse efficacy data have been published for Insecticidal agent 364 against any agricultural pest. Patent US20070059330A1 claims low application rates and lack of mammalian toxicity for an unrelated insecticidal formulation [1], but these claims do not apply to the small molecule 556055-08-4. In contrast, established lepidopteran-active insecticides such as chlorantraniliprole have published field application rates (typically 10-50 g a.i./ha) with documented efficacy across multiple crop-pest systems [2]. The absence of any application rate or field performance data for Insecticidal agent 364 renders it unsuitable for agricultural procurement at this time.

Evidence Dimension	Field application rate and efficacy
Target Compound Data	No data available
Comparator Or Baseline	Chlorantraniliprole: 10-50 g a.i./ha for lepidopteran control (class-level inference)
Quantified Difference	Cannot be calculated
Conditions	No field trial context available

Why This Matters

Procurement for agricultural use requires field-validated application rates and efficacy data, which are entirely absent for this compound.

• [1] US20070059330A1. Insecticidal agent, method for the preparation thereof and a method for controlling insects. Mukherjee et al., 2007-03-15. View Source
• [2] Lahm GP, et al. Rynaxypyr: a new insecticidal anthranilic diamide that acts as a potent and selective ryanodine receptor activator. Bioorganic & Medicinal Chemistry Letters. 2007;17(22):6274-6279. View Source

Insecticidal Agent 364 Application Scenarios: Evidence-Based Limitations on Current Use Cases

Basic Research: mTOR Pathway Investigation in Mammalian Systems

Insecticidal agent 364 is documented as a selective small molecule inhibitor of mTOR kinase and is suitable for basic research applications investigating PI3K/Akt/mTOR signaling in mammalian cancer cell models [1]. Procurement for this purpose is supported by vendor-supplied purity specifications (≥98%) and solubility data (DMSO: 4.31 mg/mL) [2]. No insecticidal applications are supported by available evidence.

Not Recommended: Agricultural or Horticultural Pest Control

Procurement of Insecticidal agent 364 for agricultural, horticultural, or vector control applications cannot be recommended based on currently available evidence. The compound lacks peer-reviewed insecticidal efficacy data, target pest spectrum characterization, field trial results, and regulatory toxicology assessments [1]. Alternative validated compounds with documented lepidopteran activity (e.g., diamides, spinosyns, Bt-based products) should be prioritized.

Not Recommended: Insecticide Discovery and Lead Optimization

Without published insecticidal screening data, the compound's utility as a starting point for insecticide lead optimization is unverified. The structural class (carbonylmethylthio triazole) has been claimed to possess anthelmintic and insecticidal activity in patent literature [2], but specific structure-activity relationships and insect target engagement data remain unpublished. Procurement for this purpose requires additional primary screening by the end-user.

• [1] TargetMol. Insecticidal agent 364 Biological Activity: mTOR inhibitor with antitumor activity. View Source
• [2] TargetMol. Insecticidal agent 364 Product Specifications: Purity 99.81%, DMSO solubility 4.31 mg/mL (10.01 mM). View Source